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Compound of Interest

Compound Name: Niobium carbide (Nb2C)

An In-depth Technical Guide to the Niobium-Carbon (Nb-C) Binary Phase Diagram

Abstract

The Niobium-Carbon (Nb-C) binary system is of significant importance in materials science and
engineering, underpinning the development of high-performance materials such as
superconductors, wear-resistant coatings, and high-temperature structural components. The
system is characterized by the formation of two primary carbide phases, NbC and Nb2C, which
exhibit unique physical and mechanical properties. The NbC phase, in particular, is a non-
stoichiometric interstitial compound with a wide compositional range, which allows for the
tuning of its properties. Understanding the phase equilibria, transformation kinetics, and
thermodynamic stability, as encapsulated in the Nb-C phase diagram, is critical for the design,
processing, and application of Nb-C based materials. This guide provides a detailed exploration
of the Nb-C phase diagram, its constituent phases, experimental and computational
determination, and the relationship between its features and material applications.

Introduction to the Niobium-Carbon System

Niobium (Nb), a refractory metal with a high melting point (2468 °C), is known for its excellent
high-temperature strength, ductility, and superconductivity at cryogenic temperatures. Carbon
(C), a non-metal, is the basis of graphite and diamond and is a fundamental alloying element in
metallurgy. The combination of these two elements yields niobium carbides, which are
refractory ceramic materials possessing a remarkable combination of properties, including
exceptionally high melting points, extreme hardness, good thermal and electrical conductivity,
and chemical inertness.
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The most prominent phase, niobium monocarbide (NbC), is a key component in cemented
carbides (hardmetals) and wear-resistant coatings. Its properties are highly dependent on the
C/Nb atomic ratio, which can vary significantly. The niobium hemicarbide (Nb2C) is another
important phase, often found in niobium-based alloys. The precise control of the formation,
composition, and microstructure of these carbide phases during material processing is
paramount to achieving desired performance characteristics. The Nb-C phase diagram serves
as the essential roadmap for navigating the complex relationships between temperature,
composition, and phase stability in this system.

Phases and Crystal Structures in the Nb-C System

The Nb-C system is composed of the liquid phase (L) and several solid phases, each with a
distinct crystal structure that dictates its properties.

» (NDb) Solid Solution: At high temperatures, niobium can dissolve a small amount of carbon
interstitially into its Body-Centered Cubic (BCC) crystal lattice. The maximum solubility of
carbon in solid niobium is approximately 0.7 at.% at the eutectic temperature.

o Graphite (C): This is the stable form of carbon at ambient pressure and is characterized by a
hexagonal crystal structure.

e Niobium Monocarbide (6-NbC): This is arguably the most significant phase in the system.

o Structure: NbC possesses a Face-Centered Cubic (FCC) crystal structure of the NaCl-
type, where niobium atoms form the FCC lattice and carbon atoms occupy the octahedral
interstitial sites.

o Non-Stoichiometry: A critical feature of NbC is its wide range of homogeneity, existing from
approximately NbCo.7 to NbCo.99. This means that a significant fraction of the carbon
interstitial sites can be vacant. These carbon vacancies strongly influence the phase's
electronic, mechanical, and superconducting properties. The lattice parameter of NbC
varies with carbon content.

o Niobium Hemicarbide (B-Nb2C and a-NbzC): This phase exists in two different crystal
structures depending on the temperature.

o The high-temperature 3-Nb2C phase has a hexagonal close-packed (HCP) structure.
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o Below approximately 2430 °C, it transforms into the low-temperature a-Nb2C phase, which
has an orthorhombic crystal structure.

The Niobium-Carbon (Nb-C) Phase Diagram

The Nb-C phase diagram illustrates the stable phases as a function of temperature and
composition. The currently accepted version is a result of numerous experimental
investigations and thermodynamic modeling efforts.

Key Features and Invariant Reactions

The diagram is dominated by the high melting point of the NbC phase, which is congruent
melting at approximately 3600 °C. The key invariant reactions that define the phase equilibria
are summarized in the table below.

Composition (at.%

Reaction Type Temperature (°C) Q) Reaction
Eutectic 2335+ 15 ~1.5 L « (Nb) + B-Nb2C
Peritectic 3090 + 20 ~38.5 L + 3-NbC < [-Nb2C
L~ dNbC+C
Eutectic 3250 £ 25 ~65 )
(Graphite)

» Niobium-Rich Region: On the left side of the diagram, a eutectic reaction occurs at 2335 °C,
where the liquid transforms into a two-phase mixture of the (Nb) solid solution and the [3-
Nb2C phase.

e Formation of Carbides: The B-Nb2C phase forms from the liquid via a peritectic reaction at
3090 °C. The 3-NbC phase exhibits the highest melting point in the system.

o Carbon-Rich Region: On the right side, a high-temperature eutectic reaction occurs at 3250
°C, where the liquid solidifies into a mixture of 8-NbC and graphite.

The diagram below provides a conceptual visualization of the phase relationships in the Nb-C
system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b080163?utm_src=pdf-body-img
https://www.benchchem.com/product/b080163#phase-diagram-of-the-nb-c-binary-system
https://www.benchchem.com/product/b080163#phase-diagram-of-the-nb-c-binary-system
https://www.benchchem.com/product/b080163#phase-diagram-of-the-nb-c-binary-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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